Cas no 2353703-72-5 (Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate
• CAS No: 2353703-72-5
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5654690
• PubChem ID: 165903020
• Update Time: 2025-10-30

Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate
• EN300-27727731
• 2353703-72-5
• Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate

• Inchi： 1S/C15H23NO2/c1-10-6-7-11(2)12(8-10)13(16)9-14(17)18-15(3,4)5/h6-8,13H,9,16H2,1-5H3
• InChI Key： XSYTUPPWDCQKOD-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=C(C)C=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate

Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate (CAS No. 2353703-72-5): A Comprehensive Overview

Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate, identified by the Chemical Abstracts Service Number (CAS No.) 2353703-72-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, has garnered attention for its potential applications in drug discovery and molecular research. The presence of both an amine and an ester functional group, combined with a bulky tert-butyl group and a 2,5-dimethylphenyl moiety, makes it a versatile scaffold for various chemical modifications and biological studies.

The structure of Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate is characterized by a propanoate backbone with an amine substituent at the third carbon position and a 2,5-dimethylphenyl group attached to the same carbon. The tert-butyl group provides steric hindrance, which can be exploited in designing molecules with specific binding affinities or metabolic stability. This structural complexity makes it an attractive candidate for further derivatization and exploration in medicinal chemistry.

Recent advancements in pharmaceutical research have highlighted the importance of multifunctional compounds that can interact with multiple biological targets or exhibit dual functionality. The amine group in Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate serves as a potential site for hydrogen bonding interactions with biological receptors, while the ester functionality can be hydrolyzed or further modified to introduce additional pharmacophores. These features make it a valuable building block for the synthesis of novel therapeutic agents.

In the context of drug development, this compound has been explored as a precursor for more complex molecules. For instance, its amine functionality can be coupled with carboxylic acids via amide bond formation, allowing for the creation of peptidomimetics or proteinase inhibitors. The 2,5-dimethylphenyl ring adds lipophilicity and can be used to modulate solubility and membrane permeability, which are critical factors in drug design.

One of the most compelling aspects of Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate is its potential application in biochemical assays. The presence of both polar and non-polar regions in its structure makes it suitable for use as an intermediate in the synthesis of probes or substrates for enzyme inhibition studies. For example, it can be used to develop substrates for amino acid oxidases or proteases, which are enzymes involved in various metabolic pathways.

The synthesis of Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the tert-butyl group often requires protection-deprotection strategies to prevent unwanted side reactions. Similarly, the installation of the 2,5-dimethylphenyl ring may involve palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic methodologies highlight the compound's complexity and the skill required to produce it in high purity.

From a biological perspective, Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate has been investigated for its potential interactions with biological targets. While specific biological activities have not been fully elucidated yet, its structural features suggest that it may exhibit properties such as receptor binding or enzyme inhibition. Further studies are needed to explore these possibilities and to determine whether this compound or its derivatives could serve as lead compounds for new drugs.

The pharmacokinetic properties of Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate are also of interest. The bulky tert-butyl group can influence metabolic stability by reducing susceptibility to enzymatic degradation. Additionally, the lipophilic nature imparted by the 2,5-dimethylphenyl ring can affect absorption and distribution within the body. These factors must be carefully considered when designing derivatives for therapeutic use.

In conclusion, Tert-butyl 3-amino-3-(2,5-dimethylphenyl)propanoate (CAS No. 2353703-72-5) is a structurally complex and versatile compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique combination of functional groups makes it an excellent candidate for further exploration as a building block for drug discovery or as a probe in biochemical assays. As research continues to uncover new applications for multifunctional compounds like this one, its importance is likely to grow within the scientific community.